Cas no 868216-41-5 (1-(4-bromobenzenesulfonyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole)

• Product Name: 1-(4-bromobenzenesulfonyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole
• CAS No: 868216-41-5
• MF: C₁₀H₁₁BrN₂O₂S₂
• MW: 335.240538835526
• CID: 5832929
• PubChem ID: 2148542
• Update Time: 2025-10-30

1-(4-bromobenzenesulfonyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-[(4-bromophenyl)sulfonyl]-4,5-dihydro-2-(methylthio)-
• 1-((4-bromophenyl)sulfonyl)-2-(methyIthio)-4,5-dihydro-1H-imidazole
• VU0489534-1
• 1-((4-bromophenyl)sulfonyl)-2-(methylthio)-4,5-dihydro-1H-imidazole
• SCHEMBL17912458
• F1804-0007
• IFLab1_006452
• SR-01000015350-1
• AKOS024609551
• SR-01000015350
• 1-(4-bromophenyl)sulfonyl-2-methylsulfanyl-4,5-dihydroimidazole
• 868216-41-5
• HMS1430I12
• 1-(4-bromobenzenesulfonyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole

• Inchi： 1S/C10H11BrN2O2S2/c1-16-10-12-6-7-13(10)17(14,15)9-4-2-8(11)3-5-9/h2-5H,6-7H2,1H3
• InChI Key： PKTAGBYQBGMLAE-UHFFFAOYSA-N
• SMILES： C1(SC)N(S(C2=CC=C(Br)C=C2)(=O)=O)CCN=1

Computed Properties

• Exact Mass: 333.94453g/mol
• Monoisotopic Mass: 333.94453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.68±0.1 g/cm3(Predicted)
• Boiling Point: 445.8±47.0 °C(Predicted)
• pka: -3.77±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-bromobenzenesulfonyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole

Comprehensive Overview of 1-(4-bromobenzenesulfonyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole (CAS No. 868216-41-5)

The compound 1-(4-bromobenzenesulfonyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole (CAS No. 868216-41-5) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 4-bromobenzenesulfonyl group and a methylsulfanyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this compound due to its role in developing novel heterocyclic derivatives, which are pivotal in drug discovery and material science.

In recent years, the demand for sulfonyl-containing compounds like 1-(4-bromobenzenesulfonyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole has surged, driven by their applications in medicinal chemistry and crop protection. The compound's imidazole core is particularly noteworthy, as imidazole derivatives are known for their antimicrobial, antifungal, and anti-inflammatory properties. This aligns with current trends in addressing antibiotic resistance and sustainable agriculture, topics frequently searched in scientific databases and AI-driven platforms.

The synthesis of CAS No. 868216-41-5 involves multi-step organic reactions, including sulfonylation and cyclization, which are often optimized for high yield and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure, ensuring reproducibility for industrial and academic use. Given the growing interest in green chemistry, researchers are also exploring eco-friendly synthetic routes for this compound, minimizing hazardous byproducts.

From a commercial perspective, 1-(4-bromobenzenesulfonyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole is supplied by leading chemical manufacturers under stringent quality controls. Its stability under standard storage conditions (e.g., room temperature, inert atmosphere) makes it a reliable choice for laboratories. Additionally, its brominated aromatic component opens doors for further functionalization, a feature highly sought after in drug design and material engineering.

In summary, CAS No. 868216-41-5 represents a versatile building block in modern chemistry, bridging gaps between academia and industry. Its relevance to life sciences and sustainable technologies ensures its continued prominence in research, aligning with global efforts to innovate while addressing environmental and health challenges.